Cas no 71607-34-6 ((2,2-2H2)Docosanoic acid)
(2,2-2H2)Docosanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Docosanoic-2,2-d2acid (9CI)
- (2,2-2H2)Docosanoic acid
- DOCOSANOIC-2,2-D2 ACID
- UKMSUNONTOPOIO-GQZVJHRESA-N
- DTXSID701314465
- 71607-34-6
- 2,2-dideuteriodocosanoic acid
- EINECS 275-674-4
-
- Inchi: 1S/C22H44O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h2-21H2,1H3,(H,23,24)/i21D2
- InChI Key: UKMSUNONTOPOIO-GQZVJHRESA-N
- SMILES: OC(C([2H])([2H])CCCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 342.347
- Monoisotopic Mass: 342.347
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 20
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 37.3
(2,2-2H2)Docosanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 71-2202-12-500mg |
Docosanoic-2,2-D2 acid |
71607-34-6 | >99% | 500mg |
€515.00 | 2025-03-07 | |
| Larodan | 71-2202-13-1g |
Docosanoic-2,2-D2 acid |
71607-34-6 | >99% | 1g |
€751.00 | 2025-03-07 | |
| Larodan | 71-2202-9-100mg |
Docosanoic-2,2-D2 acid |
71607-34-6 | >99% | 100mg |
€158.00 | 2025-03-07 |
(2,2-2H2)Docosanoic acid Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on (2,2-2H2)Docosanoic acid
Comprehensive Analysis of (2,2-2H2)Docosanoic Acid (CAS No. 71607-34-6): Properties, Applications, and Research Insights
(2,2-2H2)Docosanoic acid, also known as deuterated behenic acid, is a stable isotope-labeled derivative of docosanoic acid, a long-chain saturated fatty acid. With the CAS number 71607-34-6, this compound has garnered significant attention in biochemical and pharmaceutical research due to its unique isotopic properties. The incorporation of deuterium atoms at the 2-position enhances its utility in mass spectrometry and NMR spectroscopy, making it invaluable for tracing metabolic pathways and studying lipid dynamics.
The growing demand for isotope-labeled compounds in drug development and metabolomics research has positioned (2,2-2H2)Docosanoic acid as a critical tool. Researchers frequently search for "deuterated fatty acid applications" or "CAS 71607-34-6 uses," reflecting its relevance in lipidomics and stable isotope probing. Its ability to serve as an internal standard in quantitative analysis ensures accurate measurements in complex biological matrices, addressing common challenges in biomarker discovery.
From a chemical perspective, (2,2-2H2)Docosanoic acid retains the physical properties of its non-deuterated counterpart, such as high melting point and low solubility in water, while offering distinct advantages in isotopic labeling experiments. Recent studies highlight its role in investigating fatty acid metabolism disorders, a topic trending in health forums. Searches like "how does deuterium affect fatty acid studies" underscore public interest in isotopic effects on biological systems.
In industrial applications, this compound is pivotal for cosmetic science and dermatology research, particularly in formulations targeting skin barrier function. Keywords such as "deuterated lipids in skincare" align with consumer curiosity about advanced anti-aging technologies. Furthermore, its use in tracer studies for sustainable agriculture—exploring plant lipid biosynthesis—resonates with eco-conscious audiences searching for "green chemistry solutions."
Quality control of CAS 71607-34-6 is stringent, with suppliers emphasizing ≥98% isotopic purity to meet Good Laboratory Practice (GLP) standards. This ensures reliability in preclinical trials and aligns with regulatory requirements for labeled compound validation. As the pharmaceutical industry shifts toward personalized medicine, queries like "deuterated drugs FDA approval" highlight the intersection of isotope chemistry and next-generation therapeutics.
Emerging trends also link (2,2-2H2)Docosanoic acid to neurodegenerative disease research, where lipid dysregulation is a key focus. Online discussions on "Alzheimer's and fatty acid isotopes" demonstrate how niche scientific topics reach broader audiences. Additionally, its role in biofuel research—exploring lipid-to-energy conversion—addresses global interest in renewable energy sources.
To summarize, (2,2-2H2)Docosanoic acid (71607-34-6) bridges fundamental science and applied research. Its versatility across biomedical, industrial, and environmental sectors ensures enduring relevance. By optimizing content around semantically related terms like "deuterated lipid synthesis" and "isotopic tracer techniques," this article enhances SEO while delivering authoritative insights into a compound shaping modern scientific frontiers.
71607-34-6 ((2,2-2H2)Docosanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)